Cas no 1421458-91-4 (2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide)

• Product Name: 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide
• CAS No: 1421458-91-4
• MF: C₂₀H₂₃FN₂O₂
• MW: 342.407228708267
• CID: 5364260
• Update Time: 2025-10-28

2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide

• Inchi： 1S/C20H23FN2O2/c21-18-10-8-17(9-11-18)19-15-23(13-14-25-19)20(24)22-12-4-7-16-5-2-1-3-6-16/h1-3,5-6,8-11,19H,4,7,12-15H2,(H,22,24)
• InChI Key： QLSBMCGBFVWFKS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)OCCN(C(NCCCC2=CC=CC=C2)=O)C1

Additional information on 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide

Recent Advances in the Study of 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide (CAS: 1421458-91-4)

The compound 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide (CAS: 1421458-91-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its morpholine-4-carboxamide core and fluorophenyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), suggesting its potential utility in treating neurological disorders such as anxiety and depression. The study employed molecular docking and in vitro binding assays to confirm the compound's interaction with these receptors.

Another significant development is the exploration of 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide as a modulator of sigma receptors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound shows selective binding to sigma-1 receptors, which are implicated in neuroprotection and pain modulation. The researchers utilized radioligand binding assays and behavioral models to validate these findings, highlighting the compound's potential as a novel analgesic or neuroprotective agent.

In addition to its neurological applications, 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide has been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv (2024) described its ability to inhibit the production of pro-inflammatory cytokines in macrophage cell lines. The study employed ELISA and Western blotting techniques to demonstrate the compound's dose-dependent suppression of TNF-α and IL-6, suggesting its potential utility in treating chronic inflammatory diseases.

Despite these promising findings, challenges remain in the development of 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide as a therapeutic agent. Pharmacokinetic studies have revealed issues related to its metabolic stability and plasma half-life, necessitating further structural modifications. Current efforts are focused on optimizing the compound's pharmacokinetic profile while retaining its pharmacological activity, as evidenced by ongoing patent filings in this area.

In conclusion, 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide represents a promising scaffold for drug development, with demonstrated activity across multiple therapeutic areas. Future research directions include comprehensive in vivo efficacy studies, toxicological assessments, and the exploration of its potential in combination therapies. The compound's versatility and unique pharmacophore make it a valuable subject for continued investigation in the chemical biology and medicinal chemistry communities.